1-methyl-5-[(5-nitro-2-thienyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5E)-1-methyl-5-[(5-nitrothiophen-2-yl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C10H7N3O5S/c1-12-9(15)6(8(14)11-10(12)16)4-5-2-3-7(19-5)13(17)18/h2-4H,1H3,(H,11,14,16)/b6-4+
• InChI Key: BPWLZLMNMKZPLP-GQCTYLIASA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=C(S2)[N+](=O)[O-])C(=O)NC1=O
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=C(S2)[N+](=O)[O-])/C(=O)NC1=O
• Molecular Formula: C10H7N3O5S
• Molecular Weight: 281.25 g/mol

Description

1-methyl-5-[(5-nitro-2-thienyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione (MTT) is a chemical compound that has been used in scientific research for several decades. It is a yellow powder that is soluble in organic solvents and has a molecular weight of 281.26 g/mol. MTT has been used in various fields of research, including cancer biology, microbiology, and neuroscience. In

Mechanism of Action

The mechanism of action of 1-methyl-5-[(5-nitro-2-thienyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, it is known that this compound is metabolized by cells to form a formazan product, which is insoluble and accumulates in the cells. The accumulation of formazan in the cells can lead to cell death, which is why this compound is often used as a cytotoxic agent.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects on cells. Biochemically, this compound can induce oxidative stress and damage to cellular components such as DNA, proteins, and lipids. Physiologically, this compound can induce cell death and apoptosis, which can lead to the inhibition of cell proliferation and growth.

Advantages and Limitations for Lab Experiments

1-methyl-5-[(5-nitro-2-thienyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages as a tool for scientific research. It is relatively inexpensive, easy to use, and can be performed in a laboratory setting. Additionally, this compound can be used to screen large numbers of compounds for their cytotoxicity and has been shown to be a reliable indicator of cell viability.
However, there are also limitations to the use of this compound in lab experiments. One limitation is that this compound can produce false-positive results if not used correctly. Additionally, this compound is not suitable for all types of cells and may not accurately reflect the viability of certain cell types.

Future Directions

There are several future directions for the use of 1-methyl-5-[(5-nitro-2-thienyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione in scientific research. One direction is the development of new methods for the synthesis of this compound that are more efficient and cost-effective. Another direction is the exploration of new applications for this compound, such as in the study of neurodegenerative diseases. Additionally, the use of this compound in combination with other cytotoxic agents may provide new insights into the mechanisms of cell death and survival.

Scientific Research Applications

1-methyl-5-[(5-nitro-2-thienyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been used in various fields of scientific research, including cancer biology, microbiology, and neuroscience. In cancer biology, this compound has been used as a cytotoxic agent to induce cell death in cancer cells. In microbiology, this compound has been used as a colorimetric assay to determine the viability of bacterial and fungal cells. In neuroscience, this compound has been used as a marker of neuronal viability and as a tool to study neuronal death and survival.